2-(3-Aminopiperidin-1-yl)benzonitrile;dihydrochloride
Description
2-(3-Aminopiperidin-1-yl)benzonitrile;dihydrochloride, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a pain medication. This compound is a potent and selective agonist of the alpha-4 beta-2 nicotinic acetylcholine receptor, which is found in both the central and peripheral nervous systems.
Scientific Research Applications
1. Synthesis of HIV-1 Reverse Transcriptase Inhibitors
4-((4-chloropyrimidin-2-yl)amino)benzonitrile, an intermediate related to 2-(3-aminopiperidin-1-yl)benzonitrile;dihydrochloride, is significant in synthesizing diarylpyrimidine HIV-1 reverse transcriptase inhibitors. Its synthesis from 2-thiouracil involves methylation and subsequent reactions to yield the desired compound, confirming its importance in antiviral research (Ju Xiu-lia, 2015).
2. Anti-Inflammatory and Analgesic Properties
Some dihydrochlorides, including compounds structurally related to 2-(3-aminopiperidin-1-yl)benzonitrile;dihydrochloride, have shown promising anti-inflammatory, analgesic, and peripheral N-cholinolytic properties. This highlights their potential therapeutic applications in inflammation and pain management (Геворгян et al., 2017).
3. Importance in Natural Products and Pharmaceuticals
3-Aminopiperidine derivatives, including those related to 2-(3-aminopiperidin-1-yl)benzonitrile;dihydrochloride, are important structural units in many natural products and pharmaceutical drugs. Their synthesis via rhodium-catalyzed asymmetric hydrogenation showcases their broad range of biological activities and their significance in pharmaceutical research (Royal et al., 2016).
4. Synthesis Methodologies
Research on the synthesis methodologies for compounds like (R)-3-aminopiperidine dihydrochloride, which is structurally similar to 2-(3-aminopiperidin-1-yl)benzonitrile;dihydrochloride, demonstrates the complex processes involved in creating these compounds. This includes chiral separation and Boc protection, highlighting the intricate methods required in chemical synthesis (Jiang Jie-yin, 2015).
5. Role in DPP-4 Inhibition for Diabetes Management
The compound is structurally similar to FDA-approved diabetes drugs like alogliptin, which is used as a query to screen for potential dipeptidyl peptidase-4 (DPP-4) inhibitors. This indicates its potential application in managing type 2 diabetes mellitus (Istrate & Crisan, 2022).
properties
IUPAC Name |
2-(3-aminopiperidin-1-yl)benzonitrile;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3.2ClH/c13-8-10-4-1-2-6-12(10)15-7-3-5-11(14)9-15;;/h1-2,4,6,11H,3,5,7,9,14H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYKFSYVJGKFYFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=CC=CC=C2C#N)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Aminopiperidin-1-yl)benzonitrile;dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]-1-oxo-3-pyridin-3-yl-3,4-dihydroisoquinoline-4-carboxamide](/img/structure/B2478457.png)
![1-(5-Fluoropyrimidin-2-yl)-4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-2-one](/img/structure/B2478464.png)
![3-(3-methylphenyl)-1-{[2-(trifluoromethyl)phenyl]methyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione](/img/structure/B2478465.png)
![(2Z)-2-[(3-chloro-4-fluorophenyl)sulfonylhydrazinylidene]-N-(4-ethylphenyl)chromene-3-carboxamide](/img/structure/B2478466.png)
![Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate](/img/structure/B2478468.png)
![2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide](/img/structure/B2478469.png)
![N-(1-cyano-1,2-dimethylpropyl)-2-{2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide](/img/structure/B2478476.png)
